Cas no 195968-98-0 (Benzenemethanamine, N-(4-bromophenyl)-4-chloro-)

• Product Name: Benzenemethanamine, N-(4-bromophenyl)-4-chloro-
• CAS No: 195968-98-0
• MF: C₁₃H₁₁BrClN
• MW: 296.590141534805
• CID: 3867997
• PubChem ID: 409408
• Update Time: 2025-11-05

Benzenemethanamine, N-(4-bromophenyl)-4-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(4-bromophenyl)-4-chloro-
• 4-bromo-N-[(4-chlorophenyl)methyl]aniline
• 4-bromo-N-(4-chlorobenzyl)aniline
• SCHEMBL1241394
• MFCD01427008
• F70221
• 195968-98-0
• A1-05272
• AKOS000240888

• Inchi： 1S/C13H11BrClN/c14-11-3-7-13(8-4-11)16-9-10-1-5-12(15)6-2-10/h1-8,16H,9H2
• InChI Key： MMHVQYWYAQNIKT-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=C(Br)C=C2)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 294.97634Da
• Monoisotopic Mass: 294.97634Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 12Ų

Additional information on Benzenemethanamine, N-(4-bromophenyl)-4-chloro-

Benzenemethanamine, N-(4-bromophenyl)-4-chloro- (CAS No. 195968-98-0)

Benzenemethanamine, N-(4-bromophenyl)-4-chloro- is a versatile organic compound with the CAS registry number 195968-98-0. This compound is a derivative of benzenemethanamine, which serves as a foundational structure for various chemical modifications. The presence of a 4-bromophenyl group and a 4-chloro substituent introduces unique chemical properties, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the importance of N-(4-bromophenyl)-4-chlorobenzenemethanamine in the field of medicinal chemistry. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, particularly in the development of novel pharmaceutical agents. The compound's ability to undergo various nucleophilic substitutions and condensation reactions makes it an ideal building block for constructing complex molecular architectures.

The synthesis of Benzenemethanamine, N-(4-bromophenyl)-4-chloro- typically involves multi-step processes, including nucleophilic aromatic substitution and amine alkylation. These methods have been optimized in recent years to enhance yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining high product quality.

In terms of physical properties, N-(4-bromophenyl)-4-chlorobenzenemethanamine exhibits a melting point of approximately 125°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for use in various chromatographic techniques, including high-performance liquid chromatography (HPLC), which is often employed for its purification and analysis.

The chemical stability of this compound has been thoroughly investigated under different conditions. Studies reveal that it remains stable under neutral and mildly acidic conditions but undergoes hydrolysis in strong alkaline environments. This information is crucial for its safe handling and storage, particularly in industrial settings where large-scale production is involved.

One of the most promising applications of Benzenemethanamine, N-(4-bromophenyl)-4-chloro- lies in its use as an intermediate in the synthesis of heterocyclic compounds. These compounds are widely used in drug discovery programs targeting various therapeutic areas, including oncology, neurodegenerative diseases, and infectious diseases. Recent advancements in catalytic asymmetric synthesis have further expanded its utility by enabling the construction of enantioselective derivatives.

From an environmental perspective, the ecological impact of N-(4-bromophenyl)-4-chlorobenzenemethanamine has been a topic of interest. Research indicates that it undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. This knowledge is essential for assessing its environmental fate and ensuring sustainable practices during its production and disposal.

In conclusion, Benzenemethanamine, N-(4-bromophenyl)-4-chloro- (CAS No. 195968-98-0) stands out as a critical intermediate in modern organic synthesis. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and application areas, underscore its importance in both academic and industrial research. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across diverse fields is expected to grow significantly.